Cas no 2680727-61-9 (benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate)

• Product Name: benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate
• CAS No: 2680727-61-9
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5622400
• PubChem ID: 165931161
• Update Time: 2025-05-20

benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate
• EN300-28300073
• 2680727-61-9

• Inchi： 1S/C18H22N2O4S/c1-18(2,3)15-10-9-14(25(19,22)23)11-16(15)20-17(21)24-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,20,21)(H2,19,22,23)
• InChI Key： OKWJMPQKPZWKDS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)NC(=O)OCC1C=CC=CC=1)C(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 362.13002836g/mol
• Monoisotopic Mass: 362.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate

Benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate: A Comprehensive Overview

Benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate, with the CAS number 2680727-61-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique chemical properties and potential applications in drug development. The benzyl group, combined with the tert-butyl and sulfamoyl substituents, contributes to its complex structure and diverse reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its structural nuances. The carbamate functional group plays a pivotal role in its chemical behavior, making it a valuable intermediate in the synthesis of more complex molecules. Its ability to form stable bonds with other functional groups has made it a cornerstone in the development of novel therapeutic agents.

One of the most intriguing aspects of Benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate is its pharmacokinetic profile. Studies have shown that the tert-butyl substituent significantly enhances its bioavailability, while the sulfamoyl group contributes to its solubility in aqueous environments. These properties make it an ideal candidate for drug delivery systems that require both stability and efficacy.

The compound's role in medicinal chemistry has been further highlighted by its application in the development of anti-inflammatory agents. Researchers have demonstrated that Benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate exhibits potent anti-inflammatory activity, particularly in models of chronic inflammation. This discovery has opened new avenues for its use in treating conditions such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, Benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate has also found utility in materials science. Its unique chemical structure allows for the formation of high-strength polymers, which are being explored for use in advanced composites and biodegradable materials. This dual functionality underscores the compound's versatility across multiple scientific disciplines.

Recent studies have also focused on the environmental impact of Benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate. Researchers have investigated its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that the compound degrades efficiently under aerobic conditions, reducing concerns about long-term environmental persistence.

Looking ahead, the continued exploration of Benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate's properties is expected to yield further breakthroughs. Its role as a building block in organic synthesis, combined with its promising pharmacological profile, positions it as a key player in future research endeavors.

In conclusion, Benzyl N-(2-tert-butyl-5-sulfamoylphenyl)carbamate (CAS No. 2680727-61-9) is a multifaceted compound with applications spanning chemistry, pharmacology, and materials science. Its unique structure and versatile properties make it an invaluable tool for researchers across these disciplines. As ongoing studies uncover new insights into its capabilities, this compound is poised to play an increasingly important role in scientific innovation.